Cas no 472982-66-4 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-2-(methylsulfanyl)phenylacetamide)

• Product Name: 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-2-(methylsulfanyl)phenylacetamide
• CAS No: 472982-66-4
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 6368098
• PubChem ID: 2879250
• Update Time: 2025-08-05

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-2-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-2-(methylsulfanyl)phenylacetamide
• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-(methylthio)phenyl)acetamide
• 2-Quinoxalineacetamide, 1,2,3,4-tetrahydro-6,7-dimethyl-N-[2-(methylthio)phenyl]-3-oxo-
• SR-01000908250-1
• F1065-0549
• AKOS000569017
• SR-01000908250
• Oprea1_431181
• 472982-66-4
• AKOS016318979
• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)-N-[2-(methylthio)phenyl]acetamide
• 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-(2-methylsulfanylphenyl)acetamide
• BIM-0039123.P001
• CBMicro_039130

• Inchi： 1S/C19H21N3O2S/c1-11-8-14-15(9-12(11)2)22-19(24)16(20-14)10-18(23)21-13-6-4-5-7-17(13)25-3/h4-9,16,20H,10H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： QRDJYESYVGDAQR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(C)=C2)NC(=O)C1CC(NC1=CC=CC=C1SC)=O

Computed Properties

• Exact Mass: 355.13544809g/mol
• Monoisotopic Mass: 355.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 631.8±55.0 °C(Predicted)
• pka: 13.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-2-(methylsulfanyl)phenylacetamide

Compound CAS No. 472982-66-4: A Comprehensive Overview of 2-(6,7-Dimethyl-3-Oxo-1,2,3,4-Tetrahydroquinoxalin-2-Yl)-N-[2-(Methylsulfanyl)Phenyl]Acetamide

The compound with CAS No. 472982-66-4, known as 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[2-(methylsulfanyl)phenyl]acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a quinoxaline core, which is a bicyclic heterocycle known for its stability and versatility in chemical reactions. The presence of methyl groups at positions 6 and 7 of the quinoxaline ring contributes to its hydrophobicity and potential bioavailability. Additionally, the methylsulfanyl group attached to the phenyl ring introduces sulfur-based interactions, which can enhance the molecule's binding affinity to target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have employed Palladium-catalyzed cross-coupling reactions to assemble the key intermediates, ensuring high yields and purity. The optimization of reaction conditions has also minimized side reactions, making the synthesis scalable for potential industrial applications.

In terms of biological activity, this compound has demonstrated remarkable antiproliferative effects against various cancer cell lines. Studies conducted using in vitro models have shown that it selectively inhibits the growth of malignant cells while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways, such as the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer.

Beyond its pharmacological applications, this compound has also shown promise in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where it exhibits favorable charge transport properties.

The development of this compound has been supported by cutting-edge analytical techniques such as Nuclear Magnetic Resonance (NMR) and X-ray crystallography, which have provided detailed insights into its molecular geometry and stereochemistry. These studies have confirmed the stability of the molecule under physiological conditions, further validating its suitability for biomedical applications.

In conclusion, CAS No. 472982-66-4 represents a significant advancement in chemical innovation with multifaceted applications across diverse scientific domains. Its unique structure, coupled with advanced synthetic methodologies and biological activity profiles, positions it as a valuable asset for future research and development efforts.